Cas no 2248291-52-1 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-chloro-5-[(2,2-dimethylpropanamido)methyl]benzoate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-chloro-5-[(2,2-dimethylpropanamido)methyl]benzoate
• CAS No: 2248291-52-1
• MF: C₂₁H₁₉ClN₂O₅
• MW: 414.838964700699
• CID: 6093856
• PubChem ID: 165792916
• Update Time: 2025-05-30

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-chloro-5-[(2,2-dimethylpropanamido)methyl]benzoate Chemical and Physical Properties

Names and Identifiers

• EN300-6523933
• 2248291-52-1
• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-chloro-5-[(2,2-dimethylpropanamido)methyl]benzoate

• Inchi： 1S/C21H19ClN2O5/c1-21(2,3)20(28)23-11-12-8-9-16(22)15(10-12)19(27)29-24-17(25)13-6-4-5-7-14(13)18(24)26/h4-10H,11H2,1-3H3,(H,23,28)
• InChI Key： ZRQMKBITMVUGEX-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1C(=O)ON1C(C2C=CC=CC=2C1=O)=O)CNC(C(C)(C)C)=O

Computed Properties

• Exact Mass: 414.0982494g/mol
• Monoisotopic Mass: 414.0982494g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 29
• Rotatable Bond Count: 6
• Complexity: 665
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 92.8Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-chloro-5-[(2,2-dimethylpropanamido)methyl]benzoate

Research Briefing on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-chloro-5-[(2,2-dimethylpropanamido)methyl]benzoate (CAS: 2248291-52-1)

This research briefing provides an in-depth analysis of the latest developments surrounding the compound 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-chloro-5-[(2,2-dimethylpropanamido)methyl]benzoate (CAS: 2248291-52-1). This molecule has garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential therapeutic applications and unique structural properties. The briefing synthesizes recent findings from peer-reviewed journals, patent filings, and industry reports to present a comprehensive overview of its current status in drug discovery and development.

Recent studies have focused on the compound's mechanism of action, particularly its role as a modulator of specific biological pathways. Preliminary data suggest that it exhibits promising activity against certain enzyme targets, making it a candidate for further investigation in oncology and inflammatory diseases. Structural analyses reveal that the 1,3-dioxoisoindoline core, combined with the chloro-substituted benzoate moiety, contributes to its binding affinity and selectivity. These features have prompted several research groups to explore its structure-activity relationships (SAR) through systematic modifications.

In vitro and in vivo evaluations have demonstrated the compound's pharmacokinetic profile, including its metabolic stability and bioavailability. One study highlighted its ability to cross the blood-brain barrier, opening possibilities for CNS-targeted therapies. However, challenges such as solubility and off-target effects remain areas of active optimization. Collaborative efforts between academic institutions and pharmaceutical companies are underway to address these limitations through prodrug strategies and formulation improvements.

The compound's synthetic route has also been refined, with recent patents disclosing more efficient methodologies for large-scale production. Green chemistry approaches have been incorporated to reduce environmental impact while maintaining high yields. Additionally, computational modeling has played a pivotal role in predicting its interactions with biological targets, accelerating the design of next-generation analogs.

Looking ahead, clinical translation remains the primary goal for this molecule. While preclinical data are encouraging, rigorous safety and efficacy studies are needed to advance it to human trials. The briefing concludes with a discussion of ongoing research initiatives and their potential implications for the broader field of medicinal chemistry. This compound exemplifies the convergence of chemical innovation and biological insight, offering a template for future drug discovery campaigns.